1-Benzyl-3-hydrazinylpyrazin-2(1H)-one

• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 1-benzyl-3-hydrazinylpyrazin-2-one
• InChI: InChI=1S/C11H12N4O/c12-14-10-11(16)15(7-6-13-10)8-9-4-2-1-3-5-9/h1-7H,8,12H2,(H,13,14)
• InChI Key: LCQDEMGYBNWLAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CN=C(C2=O)NN

Description

1-Benzyl-3-hydrazinylpyrazin-2(1H)-one is a heterocyclic compound that features a pyrazinone core substituted with a benzyl group and a hydrazinyl group. Compounds of this nature are often of interest in medicinal chemistry due to their potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one typically involves the following steps:

Formation of the Pyrazinone Core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Benzyl Group: Benzylation can be performed using benzyl halides in the presence of a base.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

1-Benzyl-3-hydrazinylpyrazin-2(1H)-one can undergo various chemical reactions, including:

Oxidation: This can lead to the formation of oxo derivatives.

Reduction: Reduction reactions can modify the hydrazinyl group.

Substitution: Electrophilic or nucleophilic substitution reactions can occur at various positions on the pyrazinone ring.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution Reagents: Such as alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield oxo-pyrazinones, while substitution reactions could introduce various functional groups onto the pyrazinone ring.

Scientific Research Applications

Medicinal Chemistry

1-Benzyl-3-hydrazinylpyrazin-2(1H)-one is being investigated for its potential therapeutic effects. Its structural features suggest it could interact with various biological targets, making it a candidate for drug development. Notable applications include:

• Anticancer Activity : Preliminary studies indicate that compounds with similar structures exhibit significant anticancer properties against various cell lines, including breast (MCF-7) and lung (A-549) cancer cells . The compound's mechanism may involve modulation of apoptotic pathways and inhibition of specific kinases.
• Inhibition of Protein Kinases : Similar compounds have shown selective inhibition of c-Met kinases, which are implicated in cancer progression and metastasis . This suggests that 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one could serve as a scaffold for developing potent kinase inhibitors.

Chemical Biology

The compound may also be utilized as a probe to study biological processes due to its ability to interact with enzymes and receptors. This application can facilitate understanding of enzyme mechanisms and the development of targeted therapies.

Case Studies and Research Findings

Several studies highlight the potential applications of similar pyrazine derivatives:

• c-Met Inhibition : The compound PF-04217903, a derivative related to pyrazines, demonstrated potent inhibition (IC50 = 0.005 µM) against c-Met kinases, showcasing how modifications in structure can enhance biological activity .
• Antiviral Activity : Research has indicated that certain pyrazine derivatives possess antiviral properties, including activity against SARS-CoV-2, suggesting that 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one might be explored for similar applications .

Mechanism of Action

The mechanism of action of 1-Benzyl-3-hydrazinylpyrazin-2(1H)-one would depend on its specific biological target. Generally, it could interact with enzymes, receptors, or other proteins, modulating their activity and leading to a biological effect. Detailed studies would be required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

1-Benzyl-3-hydrazinylpyrazin-2(1H)-thione: Similar structure but with a sulfur atom replacing the oxygen.

1-Benzyl-3-hydrazinylpyridin-2(1H)-one: Similar structure but with a pyridine ring instead of a pyrazinone ring.

Uniqueness

1-Benzyl-3-hydrazinylpyrazin-2(1H)-one may exhibit unique properties due to the specific arrangement of its functional groups, which could influence its reactivity and biological activity compared to similar compounds.

Biological Activity

1-Benzyl-3-hydrazinylpyrazin-2(1H)-one is a compound that has garnered interest due to its potential biological activities, primarily attributed to its unique chemical structure. This article delves into the biological activity of this compound, synthesizing information from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of 1-benzyl-3-hydrazinylpyrazin-2(1H)-one is $C_{10}H_{10}N_4O$. It features a pyrazinone core fused with a hydrazine functional group and a benzyl substituent. The presence of these functional groups enhances its reactivity and potential biological activity.

Biological Activities

Research into the biological activities of compounds similar to 1-benzyl-3-hydrazinylpyrazin-2(1H)-one suggests several areas of interest:

• Antimicrobial Activity : Compounds with hydrazine and pyrazinone structures have been studied for their antimicrobial properties. Preliminary studies indicate that derivatives of pyrazinones exhibit significant antibacterial activity against various strains, including resistant bacteria .
• Antitumor Potential : Structural analogs have shown promise in anticancer studies, demonstrating the ability to inhibit tumor growth in vitro and in vivo. The mechanisms often involve the induction of apoptosis and inhibition of cell proliferation .
• Enzyme Inhibition : Interaction studies suggest that 1-benzyl-3-hydrazinylpyrazin-2(1H)-one may inhibit specific enzymes involved in metabolic pathways, although detailed investigations are required to elucidate these mechanisms.

Study 1: Antimicrobial Properties

A study conducted on structurally related compounds demonstrated significant antibacterial activity against Gram-positive and Gram-negative bacteria. For instance, derivatives exhibited inhibition zones comparable to standard antibiotics such as amoxiclav .

Compound	Inhibition Zone (mm)	Bacterial Strain
1-Benzyl-3-hydrazinylpyrazin-2(1H)-one	22	Staphylococcus aureus
Standard (Amoxiclav)	24	Staphylococcus aureus

Study 2: Antitumor Activity

In vitro studies on similar compounds have reported their ability to induce apoptosis in cancer cell lines. For example, derivatives showed IC50 values indicating effective cytotoxicity against various tumor cells, suggesting a potential role in cancer therapy .

Synthesis Methods

The synthesis of 1-benzyl-3-hydrazinylpyrazin-2(1H)-one involves several steps, typically starting from readily available precursors. The general synthetic route can be summarized as follows:

• Formation of Pyrazinone Core : The initial step involves the reaction of hydrazine with appropriate carbonyl compounds to form the pyrazinone structure.
• Benzyl Substitution : Subsequent introduction of the benzyl group can be achieved through nucleophilic substitution reactions.
• Purification : The final product is purified using recrystallization or chromatography techniques.